molecular formula C9H11NO2 B1451619 3-(2-Methylpyridin-4-yl)propanoic acid CAS No. 26413-65-0

3-(2-Methylpyridin-4-yl)propanoic acid

Cat. No. B1451619
CAS RN: 26413-65-0
M. Wt: 165.19 g/mol
InChI Key: NWCOFMZVFDRCBB-UHFFFAOYSA-N
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Description

3-(2-Methylpyridin-4-yl)propanoic acid, also known as MPAA, is a chemical compound that has been widely used in scientific research. It is a derivative of pyridine and has been found to possess several interesting properties that make it useful in various applications. In

Scientific Research Applications

Medicinal Chemistry Applications

Compounds structurally related to "3-(2-Methylpyridin-4-yl)propanoic acid" have been investigated for their potential in treating diseases such as osteoporosis. For instance, certain derivatives have been identified as potent and selective antagonists of the αvβ3 receptor, showing significant promise in the prevention and treatment of osteoporosis due to their excellent in vitro profiles and efficacy in in vivo models of bone turnover (Coleman et al., 2004; Hutchinson et al., 2003).

Analytical Methods for Quality Control

Analytical methods play a crucial role in the quality control of active pharmaceutical ingredients (APIs). Derivatives of 4-oxoquinoline-3-propanoic acids, which share molecular similarity with "3-(2-Methylpyridin-4-yl)propanoic acid," have been explored for their antimicrobial properties. The necessity for rigorous analytical methods, such as 13C NMR-spectroscopy and liquid chromatography-mass spectrometry (LC-MS/MS), has been highlighted to ensure the quality of these promising compounds (Zubkov et al., 2016).

Synthetic Chemistry

In synthetic chemistry, the versatility of compounds related to "3-(2-Methylpyridin-4-yl)propanoic acid" is evident through their use in synthesizing a variety of molecules. For example, one study demonstrated the one-step synthesis of pyrido[2,3-d]pyrimidines, amides, and benzoxazolylethylpyrimidine by condensing substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines, showcasing the potential of such compounds in creating diverse molecular architectures (Harutyunyan et al., 2015).

properties

IUPAC Name

3-(2-methylpyridin-4-yl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO2/c1-7-6-8(4-5-10-7)2-3-9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWCOFMZVFDRCBB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CC(=C1)CCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80668581
Record name 3-(2-Methylpyridin-4-yl)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80668581
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Methylpyridin-4-yl)propanoic acid

CAS RN

26413-65-0
Record name 3-(2-Methylpyridin-4-yl)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80668581
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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